Cas no 64344-80-5 (4(1H)-Pteridinone, 1-(phenylmethyl)-)

• Product Name: 4(1H)-Pteridinone, 1-(phenylmethyl)-
• CAS No: 64344-80-5
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 1681810
• Update Time: 2024-09-03

4(1H)-Pteridinone, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone, 1-(phenylmethyl)-

• Inchi： 1S/C13H10N4O/c18-13-11-12(15-7-6-14-11)17(9-16-13)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： KKYIWUCXGWRUEF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2C(=NC=CN=2)C(=O)N=C1

Computed Properties

• Exact Mass: 238.0856

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 456.4±55.0 °C(Predicted)
• PSA: 58.45
• pka: -0.92±0.20(Predicted)